Benzene, 1-bromo-3-fluoro-5-(2,2,3,3-tetrafluoropropoxy)-

• Molecular Formula: C9H6BrF5O
• Molecular Weight: 305.04 g/mol
• IUPAC Name: 1-bromo-3-fluoro-5-(2,2,3,3-tetrafluoropropoxy)benzene
• InChI: InChI=1S/C9H6BrF5O/c10-5-1-6(11)3-7(2-5)16-4-9(14,15)8(12)13/h1-3,8H,4H2
• InChI Key: MCTGUZMNHGMANV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)OCC(C(F)F)(F)F

Description

Benzene, 1-bromo-3-fluoro-5-(2,2,3,3-tetrafluoropropoxy)- is a useful research compound. Its molecular formula is C9H6BrF5O and its molecular weight is 305.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a 50 mL flask flushed with nitrogen, equipped with a stir bar was added potassium tertbutoxide (1.1 g, 10 mmol, 95%). DMSO was added (10 mL) followed by addition of a solution of 2,2,3,3-tetrafluoropropan-1-ol (0.95 mL, 11 mmol) via syringe. After 5 min, 1-bromo-3,5-difluorobenzene (1.1 mL, 9.5 mmol) was added and the reaction mixture stirred at room temperature for 18 h. Water was added (100 mL), and the aqueous phase extracted with ether (2×100 mL). The organic portion was then washed successively with water (2×100 mL) and saturated NaCl solution (2×100 mL), dried over Na2SO4, decanted and concentrated under reduced pressure yielding a crude yellow liquid which was purified by distillation under reduced pressure at 140° C. yielding the 1-Bromo-3-fluoro-5-(2,2,3,3-tetrafluoropropoxy)benzene as a colorless oil (1.6 g, 54% yield).